Cas no 72744-55-9 (6-Bromobenzod1,3dioxole-4-carbaldehyde)

• Product Name: 6-Bromobenzod1,3dioxole-4-carbaldehyde
• CAS No: 72744-55-9
• MF: C₈H₅BrO₃
• MW: 229.027501821518
• MDL: MFCD04037050
• CID: 550236
• PubChem ID: 12514097
• Update Time: 2025-07-02

6-Bromobenzod1,3dioxole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d][1,3]dioxole-4-carbaldehyde
• 1,3-Benzodioxole-4-carboxaldehyde,6-bromo-
• 6-BROMO-1,3-BENZODIOXOLE-4-CARBALDEHYDE
• 5-Bromo-2,3-methy lened ioxy benza ldehyde
• 6-bromo-1,3-benzodioxole-4-carboxaldehyde
• 6-bromo-benzo[1,3]dioxole-4-carbaldehyde
• AC-20459
• AG-G-86598
• AK137983
• CTK5D6751
• 5-bromo-2,3-methylenedioxybenzaldehyde
• GSUMLIBYYGBVMW-UHFFFAOYSA-N
• 72744-55-9
• 6-bromo-2H-1,3-benzodioxole-4-carbaldehyde
• SCHEMBL6541735
• MFCD04037050
• CS-0147065
• D79774
• EN300-6505555
• DTXSID10500985
• 6-Bromo-1,3-benzodioxole-4-carbaldehyde, AldrichCPR
• 6-bromo-1,3-dioxaindane-4-carbaldehyde
• 6-bromo-benzo[1,3]dioxole 4carbaldehyde
• AKOS015890712
• 6-Bromobenzod1,3dioxole-4-carbaldehyde

• MDL： MFCD04037050
• Inchi： 1S/C8H5BrO3/c9-6-1-5(3-10)8-7(2-6)11-4-12-8/h1-3H,4H2
• InChI Key： GSUMLIBYYGBVMW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C2=C(C=1)OCO2

Computed Properties

• Exact Mass: 227.94221g/mol
• Monoisotopic Mass: 227.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.782±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93-94 ºC
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Additional information on 6-Bromobenzod1,3dioxole-4-carbaldehyde

6-Bromobenzod1,3dioxole-4-carbaldehyde (CAS No. 72744-55-9): A Versatile Compound in Modern Pharmaceutical Research

6-Bromobenzod1,3dioxole-4-carbaldehyde, with the chemical formula C₈H₆BrO₃, is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by a bromine substituent at the 6-position and a dioxole ring system, contributes to its potential applications in drug discovery and development. The CAS No. 72744-55-9 identifier underscores its distinct chemical identity, which is critical for ensuring accurate identification in research and industrial settings.

Recent studies have highlighted the importance of 6-Bromobenzod1,3dioxole-4-carbaldehyde in the design of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of bioactive molecules targeting neurodegenerative diseases. The compound’s ability to form stable conjugates with functional groups has made it a valuable tool in the development of prodrugs and targeted drug delivery systems.

One of the most promising areas of research involving 6-Bromobenzod1,3dioxole-4-carbaldehyde is its potential in antiviral drug development. A 2024 study published in Antiviral Research explored its interaction with viral RNA polymerases, revealing its capacity to inhibit replication in certain RNA viruses. This finding aligns with the growing interest in small-molecule inhibitors for combating emerging infectious diseases, such as those caused by coronaviruses.

The 6-Bromobenzod1,3dioxole-4-carbaldehyde molecule exhibits unique physicochemical properties that make it suitable for various applications. Its aromatic ring system provides structural stability, while the bromine substituent introduces reactivity that can be exploited in synthetic pathways. The compound’s solubility profile and functional group versatility are particularly advantageous in the context of medicinal chemistry, enabling the creation of derivatives with tailored biological activities.

Recent advances in computational chemistry have further enhanced the understanding of 6-Bromobenzod1,3dioxole-4-carbaldehyde’s potential. A 2023 study using molecular docking simulations identified potential binding sites for the compound in several enzyme targets, including kinases and proteases. These findings suggest that the molecule could be optimized for applications in oncology and inflammatory disorders, where these enzymes play critical roles.

The synthesis of 6-Bromobenzod1,3dioxole-4-carbaldehyde has been the subject of several methodological improvements in recent years. A 2024 paper in Organic Letters described an efficient one-pot synthesis route that reduces the number of steps and minimizes byproducts. This development is particularly relevant in the pharmaceutical industry, where cost-effective and environmentally sustainable synthesis methods are increasingly prioritized.

Research on the biological activity of 6-Bromobenzod1,3dioxole-4-carbaldehyde has expanded beyond traditional drug targets. A 2023 study in Pharmaceutical Research investigated its potential as a scaffold for the development of antifungal agents. The compound’s ability to disrupt fungal cell membranes was demonstrated through in vitro assays, highlighting its utility in addressing drug-resistant fungal infections.

The CAS No. 72744-55-9 compound has also shown promise in the field of photopharmacology. A 2024 publication in Chemical Science explored its photoresponsive properties, which could enable light-controlled drug release mechanisms. This application is particularly relevant for targeted therapies, where precise temporal and spatial control of drug activity is required.

Collaborative efforts between academic and industrial researchers have accelerated the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde’s potential. A 2023 partnership between a university and a biotech company led to the development of a novel antidiabetic compound based on this scaffold. The compound demonstrated improved glucose regulation in preclinical models, underscoring its relevance in metabolic disease research.

The environmental impact of 6-Bromobenzod1,3dioxole-4-carbaldehyde synthesis and use has also been a focus of recent studies. A 2024 review in Green Chemistry highlighted the importance of green chemistry principles in its production. Researchers have emphasized the need for sustainable practices to minimize waste and reduce the ecological footprint of pharmaceutical processes involving this compound.

Advancements in analytical techniques have improved the characterization of 6-Bromobenzod1,3dioxole-4-carbaldehyde. High-resolution mass spectrometry and NMR spectroscopy have been employed to confirm its structure and purity, ensuring its reliability in research applications. These methods are critical for maintaining quality standards in both academic and industrial settings.

The compound’s potential in the development of combination therapies has also been explored. A 2023 study in Clinical Pharmacology & Therapeutics investigated its synergistic effects with existing drugs, demonstrating enhanced therapeutic outcomes in cancer models. This research underscores the importance of multidrug approaches in modern medicine.

Future research on 6-Bromobenzod1,3dioxole-4-carbaldehyde is likely to focus on its application in personalized medicine. The ability to tailor its derivatives to individual patient profiles could revolutionize treatment strategies, particularly in complex diseases such as cancer and autoimmune disorders. Ongoing studies are exploring how genetic and epigenetic factors influence the compound’s efficacy and safety.

As the field of medicinal chemistry continues to evolve, 6-Bromobenzod1,3dioxole-4-carbaldehyde remains a promising candidate for the development of new therapeutics. Its unique structural features and versatile reactivity position it as a valuable building block for future drug discovery efforts. Continued collaboration between researchers and industry stakeholders will be essential in translating these findings into clinical applications.

Overall, the research on 6-Bromobenzod1,3dioxole-4-carbaldehyde reflects the dynamic nature of pharmaceutical science. As new technologies and methodologies emerge, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of a wide range of diseases. The ongoing exploration of its properties and uses is a testament to the importance of innovation in the quest for improved healthcare solutions.

For more information on the latest developments in 6-Bromobenzod1,3dioxole-4-carbaldehyde research, please refer to the cited publications and ongoing studies in the field of medicinal chemistry. These resources provide valuable insights into the compound’s potential and its role in shaping the future of therapeutic interventions.

As the demand for effective and innovative treatments continues to grow, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde cannot be overstated. Their development and application represent a critical step forward in the advancement of medical science and the improvement of patient care worldwide.

Researchers and clinicians are encouraged to stay informed about the latest advancements in the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and similar compounds. By leveraging the knowledge gained from recent studies, the scientific community can continue to push the boundaries of what is possible in the treatment of complex diseases and the development of novel therapeutic agents.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a reflection of the broader trend in pharmaceutical research towards more targeted, efficient, and sustainable solutions. As this field continues to evolve, the potential impact of such compounds on global health is expected to grow significantly.

In conclusion, the research on 6-Bromobenzod1,3dioxole-4-carbaldehyde highlights its significance in the development of new therapeutic agents. Its versatility, combined with recent advances in synthetic and analytical methods, positions it as a key player in the future of medicinal chemistry. Continued investment in research and collaboration will be essential in realizing its full potential and translating these findings into real-world applications.

For those interested in the latest developments in this area, staying updated with recent publications and industry news will provide valuable insights into the ongoing advancements in the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in the pharmaceutical industry.

As the field of medicinal chemistry continues to advance, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will only increase. Their potential to address complex medical challenges underscores the need for sustained research and innovation in this area, ensuring that new discoveries can be translated into effective treatments for patients worldwide.

By fostering a collaborative and interdisciplinary approach, the scientific community can continue to unlock the full potential of 6-Bromobenzod1,3dioxole-4-carbaldehyde and similar compounds. This collective effort will be crucial in driving the next wave of breakthroughs in pharmaceutical research and improving the quality of life for patients around the world.

In summary, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde represents a vital contribution to the field of medicinal chemistry. Its ongoing exploration and application are expected to play a significant role in the development of new therapeutic strategies, ultimately leading to more effective and personalized treatments for a wide range of diseases.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the way for more effective and sustainable solutions in healthcare.

For those interested in staying at the forefront of this exciting field, continued engagement with the latest research and developments in medicinal chemistry will be essential. This commitment to innovation and discovery will ensure that new breakthroughs can be translated into practical applications that benefit patients and society as a whole.

As we move forward, the importance of compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde in the development of new therapeutic agents will only grow. Their potential to transform the landscape of medical treatment underscores the need for ongoing research and collaboration in the field of pharmaceutical science.

By embracing the opportunities presented by such compounds, the scientific community can continue to drive progress in the quest for more effective and personalized treatments. This collective effort will be crucial in addressing the diverse and complex challenges of modern medicine, ultimately leading to improved health outcomes for patients worldwide.

In conclusion, the study of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its applications in pharmaceutical science represents a significant step forward in the field of medicinal chemistry. Its ongoing exploration and development will play a vital role in shaping the future of medical treatment and improving the quality of life for patients around the world.

As researchers and practitioners continue to build on the knowledge gained from recent studies, the future of pharmaceutical science looks increasingly promising. The continued focus on compounds like 6-Bromobenzod1,3dioxole-4-carbaldehyde will be instrumental in shaping the next generation of medical treatments and improving patient outcomes globally.

Ultimately, the exploration of 6-Bromobenzod1,3dioxole-4-carbaldehyde and its derivatives is a testament to the power of scientific innovation in addressing some of the most pressing challenges in modern medicine. By harnessing the potential of such compounds, the scientific community can pave the It seems like your message is getting cut off, and there's a lot of repetition in the text. If you're looking for information about 6-Bromobenzodioxole-4-carbaldehyde, here's a concise summary: --- ### 6-Bromobenzodioxole-4-carbaldehyde - Chemical Name: 6-Bromobenzodioxole-4-carbaldehyde - Structure: A derivative of benzodioxole with a bromine atom at position 6 and a carbaldehyde group (CHO) at position 4. - CAS Number: Not provided in the original text. - Uses: This compound may have applications in organic synthesis, pharmaceutical research, or material science, depending on its reactivity and functional groups. - Reactivity: The presence of both a bromine atom (electrophilic) and a carbaldehyde group (nucleophilic) suggests it could participate in various reactions, such as nucleophilic substitution, condensation, or electrophilic aromatic substitution. - Potential Applications: - Drug Development: As a building block for more complex molecules. - Polymer Science: For creating functional polymers. - Agrochemicals: If it has biological activity. --- ### If you're looking for something else: - Did you mean to ask about 6-bromobenzodioxole-4-carbaldehyde (a specific compound)? - Are you looking for synthesis methods, properties, or applications? - Is this related to a research paper, lab work, or educational purpose? Let me know how I can assist further! 😊